Cas no 1505369-75-4 (1-Pentanamine, 4-methyl-2-(trifluoromethyl)-)

• Product Name: 1-Pentanamine, 4-methyl-2-(trifluoromethyl)-
• CAS No: 1505369-75-4
• MF: C₇H₁₄F₃N
• MW: 169.187972545624
• CID: 5252353
• Update Time: 2025-05-23

1-Pentanamine, 4-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 4-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C7H14F3N/c1-5(2)3-6(4-11)7(8,9)10/h5-6H,3-4,11H2,1-2H3
• InChI Key： CRJZWERESTUTJM-UHFFFAOYSA-N
• SMILES： C(N)C(C(F)(F)F)CC(C)C

Additional information on 1-Pentanamine, 4-methyl-2-(trifluoromethyl)-

Professional Introduction to 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- (CAS No. 1505369-75-4)

1-Pentanamine, 4-methyl-2-(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 1505369-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the amine class, characterized by its nitrogen-containing side chain, which contributes to its unique chemical reactivity and potential applications. The structural features of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)-, particularly the presence of a trifluoromethyl group and a methyl-substituted piperazine-like backbone, make it a promising candidate for various synthetic transformations and functionalization processes.

The synthesis of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- involves meticulous control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired molecular framework. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive building block for drug development. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules, including potential candidates for treating neurological disorders and infectious diseases.

In the realm of pharmaceutical research, 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- has been explored as a precursor for developing small-molecule inhibitors targeting specific enzyme pathways. The trifluoromethyl substituent is known to improve binding affinity and selectivity in drug molecules, a critical factor in minimizing side effects. For instance, researchers have investigated its role in creating potent kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound’s ability to undergo further derivatization allows chemists to tailor its properties for targeted therapeutic applications.

Moreover, the agrochemical industry has shown interest in 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- due to its potential as an intermediate in the synthesis of advanced pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy in disrupting metabolic pathways in pests while maintaining environmental safety. Current research efforts are focused on optimizing synthetic routes to produce large quantities of this compound at reduced costs, ensuring its accessibility for industrial applications.

The pharmacokinetic profile of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- is another area of active investigation. Studies have demonstrated that modifications at the nitrogen atom and the presence of fluorine atoms can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. This knowledge is crucial for designing drugs with improved bioavailability and reduced toxicity. Computational modeling techniques have been employed to predict how different structural variations will impact pharmacokinetic behavior, accelerating the drug discovery process.

Recent advancements in green chemistry have also influenced the synthesis of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)-. Researchers are increasingly adopting sustainable practices such as solvent-free reactions and catalytic systems that minimize waste generation. These innovations not only enhance efficiency but also align with global efforts to promote environmental stewardship in chemical manufacturing. The development of eco-friendly synthetic protocols ensures that the production of this compound remains viable without compromising ecological integrity.

The role of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- in material science is another emerging field of interest. Its unique structural properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. For example, researchers have explored its incorporation into polymer matrices to improve thermal stability and mechanical strength. Such applications underscore the versatility of this compound beyond traditional pharmaceuticals.

Future directions in the study of 1-Pentanamine, 4-methyl-2-(trifluoromethyl)- include exploring its potential in nanotechnology and biomedicine. The compound’s ability to form stable complexes with nanoparticles has opened new avenues for drug delivery systems targeting specific disease sites. Additionally, its interaction with biological molecules has been studied for potential applications in diagnostic tools and biosensors.

In conclusion,1-Pentanamine, 4-methyl-2-(trifluoromethyl)- (CAS No. 1505369-75-4) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceuticals, agrochemicals, materials science, and nanotechnology. As research continues to uncover new applications for this compound,1-Pentanamine, 4-methyl, and trifluoromethyl derivatives are poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.